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For Researchers, Scientists, and Drug Development Professionals

Introduction
(D)-DT-2 is a potent, cell-permeable, and highly selective polypeptide inhibitor of cGMP-

dependent protein kinase 1α (PKG Iα). Its sequence is YGRKKRRQRRRPPLRKKKKKH-NH2,

composed entirely of D-enantiomeric amino acids. This unique all-D-amino acid structure

confers significant advantages for in vivo applications, particularly for long-term studies, by

providing remarkable resistance to enzymatic degradation.

Mechanism of Action
(D)-DT-2 exerts its biological effect by inhibiting Protein Kinase G (PKG), a key effector in the

nitric oxide (NO)/cyclic guanosine monophosphate (cGMP) signaling pathway. This pathway is

integral to numerous physiological processes, including smooth muscle relaxation, platelet

aggregation, and neurotransmission.[1][2] Nitric oxide or natriuretic peptides stimulate

guanylate cyclase (GC) to produce cGMP from GTP.[3][4] cGMP then binds to and activates

PKG, which phosphorylates various downstream protein substrates, leading to a cellular

response.[2][4] (D)-DT-2 acts as a competitive inhibitor, preventing the activation of PKG by

cGMP and thereby blocking downstream signaling events.
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Advantages for Long-Term In Vivo Experiments
The primary challenge for using standard L-amino acid peptides in vivo is their rapid

degradation by proteases, leading to a very short plasma half-life.[5] (D)-DT-2 overcomes this

limitation due to its composition of D-amino acids.

Proteolytic Stability: Peptide bonds adjacent to D-amino acids are not recognized by

endogenous proteases, rendering the peptide highly resistant to enzymatic degradation.[5]

Extended Half-Life: This resistance to degradation results in a significantly longer circulation

half-time in vivo, which is critical for long-term experiments where sustained exposure to the

inhibitor is required.[5][6][7] Studies with other D-peptides have demonstrated terminal half-

lives of more than two days in mice.[8][9]

Improved Bioavailability: D-peptides often exhibit high bioavailability after administration

through routes like subcutaneous (SC) or intraperitoneal (IP) injection.[8][9] This allows for

less frequent dosing and more stable plasma concentrations.

Potential Applications
Given its role as a PKG inhibitor, (D)-DT-2 is a valuable tool for investigating the long-term

effects of PKG signaling in various disease models. While in vivo use of (D)-DT-2 has not been

fully examined, its mechanism suggests potential applications in:

Cancer Research: PKG signaling has been implicated in tumor progression and

angiogenesis.

Cardiovascular Disease: The pathway is central to regulating vascular tone and blood

pressure.

Neurodegenerative Disorders: cGMP/PKG signaling plays a role in synaptic plasticity and

neuronal survival.

Quantitative Data
Note: Specific pharmacokinetic and toxicity data for (D)-DT-2 are not available in published

literature. The data presented below includes known molecular properties and illustrative
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pharmacokinetic data from a comparable D-amino acid peptide, RD2, to provide a potential

reference for experimental design.[8][9]

Table 1: Molecular and Physicochemical Properties of (D)-DT-2

Property Value Reference

Alternate Name PKG Inhibitor Peptide (all-d) Generic

Sequence
YGRKKRRQRRRPPLRKKKKK

H-NH2
Generic

Molecular Formula C₁₂₂H₂₂₃N₅₃O₂₃ (free peptide) Generic

Molecular Weight 2800.5 g/mol (free peptide) Generic

Structure All D-amino acid linear peptide [5][6]

Table 2: Illustrative Pharmacokinetic Parameters of a D-Peptide (RD2) in Mice

Parameter
Subcutaneo
us (SC)

Intraperiton
eal (IP)

Oral (p.o.)
Intravenous
(IV)

Reference

Terminal Half-

Life (t½)
> 2 days > 2 days > 2 days > 2 days [8][9]

Max Brain

Conc.

(Cmax/D)

0.06

(µg/g)/(mg/kg

)

0.06

(µg/g)/(mg/kg

)

0.06

(µg/g)/(mg/kg

)

0.06

(µg/g)/(mg/kg

)

[8][9]

Brain/Plasma

Ratio
~0.7 - 1.0 ~0.7 - 1.0 ~0.7 - 1.0 ~0.7 - 1.0 [8][9]

Bioavailability High High High N/A [8][9]

Table 3: Toxicity Data for (D)-DT-2
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Parameter Value

LD50 (Median Lethal Dose) Data not available

Known Side Effects Data not available

Experimental Protocols
Protocol 1: Peptide Handling and Reconstitution

This protocol outlines the general procedure for preparing (D)-DT-2 for in vivo use.

Storage: Upon receipt, store the lyophilized (D)-DT-2 peptide at -20°C or -80°C to ensure

long-term stability.[10]

Reconstitution:

Before opening, allow the vial to equilibrate to room temperature to prevent moisture

condensation.

Reconstitute the peptide in a sterile, appropriate solvent. For many peptides, sterile water

or phosphate-buffered saline (PBS) is suitable. The choice of solvent may depend on the

final formulation required for administration.

Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. Avoid vigorous

shaking.

Aliquoting and Storage:

Once reconstituted, it is highly recommended to create single-use aliquots of the stock

solution.

Store these aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles, which can

degrade the peptide.[10]

Protocol 2: Chronic Subcutaneous Administration via Osmotic Minipump
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For long-term in vivo experiments requiring continuous and stable delivery of (D)-DT-2, the use

of implantable osmotic minipumps is the gold standard. This protocol is adapted for use in

mice.[11][12][13][14]

Materials:

(D)-DT-2 stock solution

Sterile vehicle (e.g., PBS, saline)

ALZET® osmotic pumps (select model based on desired flow rate and duration)

Sterile syringes and filling needles

Anesthetic (e.g., isoflurane)

Surgical tools (scalpel, forceps, hemostat, wound clips/sutures)

Disinfectant (e.g., 70% ethanol, povidone-iodine)

Analgesics for post-operative care

Procedure:

Pump Preparation:

Following the manufacturer's instructions, calculate the required concentration of (D)-DT-2
solution based on the pump's flow rate, the desired daily dose, and the animal's body

weight.

Under sterile conditions, fill the osmotic pump with the prepared (D)-DT-2 solution using a

syringe. Ensure no air bubbles are trapped inside.

Insert the flow moderator to seal the pump.

Prime the pumps by incubating them in sterile saline at 37°C for the time specified by the

manufacturer to ensure immediate delivery upon implantation.
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Surgical Implantation:

Anesthetize the mouse using an approved method (e.g., isoflurane inhalation).[11]

Shave the fur on the back of the mouse, between the scapulae.[12]

Disinfect the surgical site.

Make a small mid-scapular incision in the skin.[14]

Using a hemostat, create a small subcutaneous pocket by blunt dissection, extending

caudally from the incision. The pocket should be slightly larger than the pump.[12][14]

Insert the primed osmotic pump into the pocket, with the delivery portal facing away from

the incision.[13]

Close the incision with wound clips or sutures.

Post-Operative Care:

Administer post-operative analgesia as described in your institution's approved animal

care protocol.

Monitor the animal daily for signs of pain, distress, or infection at the surgical site.

The pump will deliver the agent continuously for its specified duration (e.g., 7, 14, 28

days). Pumps must be removed at the end of the study period.[12]
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Caption: The cGMP-PKG signaling pathway and the inhibitory action of (D)-DT-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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